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Compound of Interest

Compound Name: Boc-LRR-AMC

Cat. No.: B1667352

Application Notes and Protocols for Boc-LRR-
AMC

Introduction

Boc-LRR-AMC (Boc-Leu-Arg-Arg-AMC) is a highly sensitive fluorogenic substrate utilized to
measure the trypsin-like activity of the 20S and 26S proteasome.[1][2][3] The substrate
consists of a tripeptide sequence (Leu-Arg-Arg) linked to a fluorescent group, 7-amino-4-
methylcoumarin (AMC). Upon enzymatic cleavage of the peptide by the proteasome, the free
AMC is released, which then fluoresces and can be detected.[4] This allows for the
guantification of proteasome activity. The excitation and emission wavelengths for AMC are
approximately 340-380 nm and 440-460 nm, respectively.[2][4]

Data Presentation

The following table summarizes the key quantitative data for Boc-LRR-AMC:
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Parameter Value Reference
Molecular Weight 773.8 Da [1][5]
Form Powder [1][5]
Solubility Soluble in DMSO [1][6]

Storage (Powder)

-20°C

[1]5]

Storage (Stock Solution)

-20°C or -80°C; avoid repeated

freeze-thaw cycles

[1]3]

Recommended Stock Solution

Concentration

50 mM in DMSO

[1]

Recommended Working

] ) 50 - 200 uM [1][5]
Solution Concentration
Excitation Wavelength 340 - 380 nm [2][4]
Emission Wavelength 440 - 460 nm [2][4]

Experimental Protocols
Preparation of 50 mM Boc-LRR-AMC Stock Solution

Materials:

Boc-LRR-AMC powder

Microcentrifuge tubes

Vortex mixer

Protocol:

Anhydrous Dimethyl Sulfoxide (DMSO)

» Bring the Boc-LRR-AMC powder and DMSO to room temperature before use.

 Biriefly centrifuge the vial of Boc-LRR-AMC powder to ensure all the powder is at the bottom.
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e To prepare a 50 mM stock solution, add the appropriate volume of DMSO to the vial of Boc-
LRR-AMC powder. For example, to 5 mg of Boc-LRR-AMC (MW: 773.8 g/mol ), add 129.2
uL of DMSO.

» Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming in
a 50°C water bath can aid in dissolution if necessary.[1]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.[1][3]

Preparation of 100 uM Boc-LRR-AMC Working Solution

Materials:

e 50 mM Boc-LRR-AMC stock solution

o Assay Buffer (e.g., 20 mM Tris, 50 mM NaCl, 2 mM [3-mercaptoethanol, pH 7.1 at 37°C)[1]
e Microcentrifuge tubes

Protocol:

Thaw an aliquot of the 50 mM Boc-LRR-AMC stock solution at room temperature.

e Prepare the desired volume of the working solution by diluting the stock solution with the
assay buffer. For example, to prepare 1 mL of 100 uM working solution, add 2 pL of the 50
mM stock solution to 998 uL of assay buffer.

» Vortex the working solution to ensure it is well mixed.

e The working solution is now ready for use in the proteasome activity assay. It is
recommended to prepare the working solution fresh on the day of the experiment.

Mandatory Visualization
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Caption: Workflow for preparing Boc-LRR-AMC solutions and measuring proteasome activity.
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Caption: Enzymatic cleavage of Boc-LRR-AMC by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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